3H-1,2,4-Dithiazole-3-thione, 5-phenyl-

• CAS RN: 7139-34-6
• Molecular Formula: C8H5NS3
• Molecular Weight: 211.3 g/mol
• IUPAC Name: 5-phenyl-1,2,4-dithiazole-3-thione
• InChI: InChI=1S/C8H5NS3/c10-8-9-7(11-12-8)6-4-2-1-3-5-6/h1-5H
• InChI Key: WXFQYBWOZDLWJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=S)SS2

Description

3H-1,2,4-Dithiazole-3-thione, 5-phenyl- is a useful research compound. Its molecular formula is C8H5NS3 and its molecular weight is 211.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of thiobenzamide (100 g, 0.74 mol, Alfa Aesar, Ward Hill, Mass.) was added dropwise to a stirred suspension of NaH (22 g, 0.74 mol, 60% suspension in mineral oil) in pyridine (1 L) at −15° C. followed by the addition of carbon disulfide (122 g, 1.6 mol). The reaction mixture was stirred for 3 h at −10° C. and the solvent was evaporated. The residue was treated with ether, the solution was removed, and the insoluble material was treated in water (1 L). The precipitate was filtered off, and the clear solution was cooled to 0-4° C. and acidified with dilute hydrochloric acid. The crystalline precipitate was collected, washed with water, and dried to yield compound 7 (37.5 g, 24%).